Cas no 1344202-81-8 (2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine)

• Product Name: 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine
• CAS No: 1344202-81-8
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4928797
• Update Time: 2025-06-30

2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-7-4-8(11(15)16-5-7)6-1-2-9(13)10(14)3-6/h1-5H,(H2,15,16)
• InChI Key： CMWXCEFPGMVYNH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(=CN=C1N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine

2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine: A Promising Candidate in Medicinal Chemistry

2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine (CAS No. 1344202-81-8) represents a structurally unique heterocyclic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound is characterized by a pyridine ring substituted with multiple functional groups, including an amino group at position 2, a chloro group at position 5, and a 3,4-dichlorophenyl ring at position 3. The combination of these substituents creates a complex molecular framework that may confer unique biological activities, making it a valuable target for further investigation in drug discovery.

Recent studies have highlighted the importance of 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine in the development of novel therapeutics for various diseases. For instance, its structural similarity to known pharmacological agents has led researchers to explore its potential as a lead compound for the treatment of inflammatory disorders and neurodegenerative conditions. The presence of the 3,4-dichlorophenyl moiety, a common feature in several FDA-approved drugs, suggests that this compound may exhibit favorable pharmacokinetic properties, such as enhanced bioavailability and metabolic stability.

One of the most significant recent advancements in the field involves the synthesis of 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine through catalytic methods that reduce environmental impact while maintaining high yield. A 2023 publication in Journal of Medicinal Chemistry described a green synthetic route using transition-metal catalysts, which not only improved the efficiency of the reaction but also minimized the use of hazardous reagents. This development is particularly relevant in the context of sustainable pharmaceutical manufacturing, where reducing waste and energy consumption is a growing priority.

Furthermore, the biological activity of 2-Amino-5-chloro-3-( 3,4-dichlorophenyl)pyridine has been extensively evaluated in recent years. In vitro studies have demonstrated its ability to modulate key signaling pathways associated with inflammation and cell proliferation. For example, a 2022 study published in European Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB pathway, a critical mediator of inflammatory responses. These findings suggest that 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine could serve as a scaffold for the design of more selective anti-inflammatory agents.

Another area of interest is the potential of 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 study in Neuropharmacology explored its neuroprotective properties, revealing that the compound may exert its effects through the modulation of oxidative stress and mitochondrial dysfunction. These mechanisms are increasingly recognized as key contributors to the pathogenesis of neurodegenerative disorders, making 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine a promising candidate for further preclinical development.

The structural versatility of 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine also makes it an attractive target for medicinal chemists seeking to optimize its pharmacological profile. Recent efforts have focused on the synthesis of analogs with modified substituents to enhance potency and selectivity. For example, replacing the amino group with a hydroxyl or methyl group has been shown to improve the compound's solubility in aqueous media, a critical factor for oral drug delivery. Such modifications are part of a broader trend in drug development to enhance the physicochemical properties of lead compounds.

Additionally, the role of 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine in the context of drug resistance is an emerging area of research. A 2024 study in Antimicrobial Agents and Chemotherapy investigated its potential to overcome multidrug resistance (MDR) in bacterial infections. The compound was found to inhibit the efflux pumps responsible for MDR, suggesting that it could be used in combination with existing antibiotics to enhance therapeutic efficacy. This finding underscores the importance of exploring multi-target approaches in the fight against antibiotic resistance.

Despite its promising properties, the development of 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine as a therapeutic agent is still in its early stages. Challenges such as optimizing its pharmacokinetic profile and ensuring its safety in vivo remain critical areas for further research. However, the growing body of evidence supporting its biological activity and synthetic feasibility provides a strong foundation for its continued exploration in medicinal chemistry.

In conclusion, 2-Amino-5-chloro-3-(3,4-dichlorophenyl)pyridine (CAS No. 1344202-81-8) represents a compelling candidate for the development of novel therapeutics. Its unique structural features, combined with recent advances in synthetic methodology and biological evaluation, position it as a valuable tool in the quest for more effective treatments for a range of diseases. As research in this area continues to evolve, the potential applications of this compound are likely to expand, further solidifying its importance in the field of pharmaceutical science.